Hypervalent iodine catalyzed transamidation of carboxamides with amines†
RSC Advances Pub Date: 2012-12-07 DOI: 10.1039/C2RA22459C
Abstract
This protocol describes the catalytic use of diacetoxyiodobenzene (DIB) for the efficient transamidation of carboxamides with amines under mild conditions.
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